8-tert-Butyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-tert-butyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H26N2O6/c1-19(2,3)14-7-9-20(10-8-14)21(16(12-28-20)18(24)25)17(23)13-5-4-6-15(11-13)22(26)27/h4-6,11,14,16H,7-10,12H2,1-3H3,(H,24,25)
• InChI Key: UZDMFMSFJUWRGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H26N2O6
• Molecular Weight: 390.4 g/mol

Description

8-tert-Butyl-4-(3-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid) is a chemical compound that is widely used in scientific research as a starting material for the syntheses of various compounds. It is a compound of the spiro-oxazolidine type, which is known for its high reactivity and wide range of applications. 5]decane-3-carboxylic acid.

Scientific Research Applications

8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a versatile compound that has a wide range of scientific research applications. It has been used in the synthesis of various compounds, including chiral amines, aziridines, and oxazolidinones. It has also been used as a starting material for the synthesis of pharmaceuticals and agrochemicals. In addition, it has been used in the synthesis of polymers and polysaccharides for biomedical applications.

Mechanism of Action

The mechanism of action of 8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, it is believed that the compound acts as a catalyst to facilitate the formation of various compounds through a series of chemical reactions. It is also believed that the compound can act as an inhibitor of certain enzymes, which can lead to the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid are not fully understood. However, it is believed that the compound can act as an inhibitor of certain enzymes, leading to the inhibition of certain biochemical processes. In addition, the compound has been shown to have an anti-inflammatory effect in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using 8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid in laboratory experiments is that it is a highly reactive compound that can be used to synthesize a wide range of compounds. In addition, the compound is relatively inexpensive and easy to obtain. However, the compound is also highly toxic and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid. One potential direction is the development of new pharmaceuticals and agrochemicals based on the compound. Another potential direction is the use of the compound in biomedical research, such as the synthesis of polymers and polysaccharides for drug delivery systems. Finally, the compound could be used in the development of new catalysts for chemical reactions.

Synthesis Methods

8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is synthesized in a two-step process. First, a nitrobenzene derivative is reacted with tert-butyl alcohol in the presence of a strong base such as sodium hydroxide to form a nitrobenzyl alcohol. This reaction is known as nitration. The nitrobenzyl alcohol is then reacted with a diketene in the presence of an acid catalyst to form 8-t-Bu-4-NBE-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid.